Cas no 108441-34-5 (Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-)

• Product Name: Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
• CAS No: 108441-34-5
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 1185712
• PubChem ID: 10758376
• Update Time: 2025-04-20

Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-
• 2-chloro-N-[3-[3-(piperidin-1-ylmethyl)phenoxy]propyl]acetamide
• SCHEMBL8640067
• SPVWBMLAUUVPPS-UHFFFAOYSA-N
• N-[3-[3-(piperidinomethyl)phenoxy]propyl]-2-chloroacetamide
• DTXSID90444530
• 108441-34-5

• Inchi： 1S/C17H25ClN2O2/c18-13-17(21)19-8-5-11-22-16-7-4-6-15(12-16)14-20-9-2-1-3-10-20/h4,6-7,12H,1-3,5,8-11,13-14H2,(H,19,21)
• InChI Key： SPVWBMLAUUVPPS-UHFFFAOYSA-N
• SMILES： ClCC(NCCCOC1=CC=CC(=C1)CN1CCCCC1)=O

Computed Properties

• Exact Mass: 324.16065
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57
• LogP: 3.57460